Cas no 143426-40-8 (2-(2-chloropyridin-3-yl)-1h-benzimidazole)

• Product Name: 2-(2-chloropyridin-3-yl)-1h-benzimidazole
• CAS No: 143426-40-8
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• MDL: MFCD12025828
• CID: 1313318
• PubChem ID: 40147976
• Update Time: 2025-05-27

2-(2-chloropyridin-3-yl)-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)-1h-benzimidazole
• 2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole
• CTK4C3640
• 3J-543S
• 2-(2-chloro-3-pyridyl)benzimidazole
• 2-(2-Chlor-3-pyridyl)-1,3-benzimidazol
• chloropyridinylbenzimidazole
• SBB097505
• 2,8-DIAZA-SPIRO[4.5]DECANE-3,8-DICARBOXYLIC ACID 8-TERT-BUTYL ESTER 3-ETHYL ESTER
• 2-(2-chloropyridin-3-yl)-1H-1,3-benzodiazole
• MFCD12025828
• AKOS005070247
• 2-(2-CHLORO-PYRIDIN-3-YL)-1H-1,3-BENZIMIDAZOLE
• J-505597
• DTXSID20653890
• SCHEMBL9986177
• 143426-40-8
• 2-(2-Chloropyridin-3-yl)-1h-benzo[d]imidazole

• MDL： MFCD12025828
• Inchi： 1S/C12H8ClN3/c13-11-8(4-3-7-14-11)12-15-9-5-1-2-6-10(9)16-12/h1-7H,(H,15,16)
• InChI Key： ZCWQPSLCNFYEIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 3.27830

2-(2-chloropyridin-3-yl)-1h-benzimidazole Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-chloropyridin-3-yl)-1h-benzimidazole

Comprehensive Analysis of 2-(2-Chloropyridin-3-yl)-1H-Benzimidazole (CAS No. 143426-40-8): Properties, Applications, and Innovations

2-(2-Chloropyridin-3-yl)-1H-benzimidazole (CAS No. 143426-40-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzimidazole core with a 2-chloropyridine moiety, creating a versatile scaffold for drug discovery and material science applications. This compound belongs to the broader class of N-heterocyclic compounds, which are widely studied for their biological activities and synthetic utility.

Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of 2-(2-chloropyridin-3-yl)-1H-benzimidazole derivatives as key intermediates. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current searches for "novel antibiotic scaffolds" and "targeted cancer therapies." The compound's chloropyridine group offers excellent reactivity for further functionalization, making it valuable for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 143426-40-8 demonstrates remarkable stability under various reaction conditions. Its benzimidazole ring provides π-stacking capabilities, which are crucial for interactions with biological targets—a feature frequently searched in "small molecule-protein docking" studies. Advanced characterization techniques like NMR spectroscopy and X-ray crystallography confirm its planar structure, while computational chemistry models predict favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity).

The agrochemical industry has explored 2-(2-chloropyridin-3-yl)-1H-benzimidazole as a precursor for crop protection agents, responding to growing demand for "sustainable pest control solutions." Its mode of action may involve interference with fungal or insect metabolic pathways, though specific mechanisms remain an active area of investigation. Environmental fate studies indicate moderate persistence, prompting research into biodegradable derivatives—a hot topic in "eco-friendly chemical design."

Material scientists have investigated this compound for organic electronic applications, particularly as a building block for conductive polymers or metal-organic frameworks (MOFs). The conjugated system allows for electron delocalization, with theoretical calculations suggesting potential in "organic semiconductor" development. These applications align with trending searches for "next-generation flexible electronics" and "energy storage materials."

Quality control of 2-(2-chloropyridin-3-yl)-1H-benzimidazole requires precise analytical methods. High-performance liquid chromatography (HPLC) methods with UV detection typically achieve >98% purity, while mass spectrometry confirms molecular identity. These protocols address common search queries about "compound characterization techniques" and "pharmaceutical intermediate specifications." Storage recommendations include protection from light and moisture at room temperature, following standard practices for nitrogen-containing heterocycles.

Recent patent literature reveals growing interest in 143426-40-8 derivatives for neurological disorders, particularly as modulators of neurotransmitter systems. This connects with popular health-related searches about "neuroprotective compounds" and "cognitive enhancement molecules." The compound's ability to cross the blood-brain barrier (predicted by in silico models) makes it particularly interesting for central nervous system targets.

From a regulatory standpoint, 2-(2-chloropyridin-3-yl)-1H-benzimidazole is not currently classified under restricted categories, though proper handling procedures should always be followed. Safety data sheets recommend standard laboratory precautions, addressing common workplace questions about "chemical handling best practices." The compound's environmental impact falls within acceptable ranges for research-scale use, though industrial applications would require additional assessment—a consideration matching searches for "green chemistry metrics."

The future research directions for this compound likely involve combinatorial chemistry approaches to generate diverse libraries, particularly for high-throughput screening platforms. Its synthetic accessibility (typically 3-4 steps from commercial starting materials) makes it attractive for "medicinal chemistry optimization" projects. Emerging applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs) represent cutting-edge intersections with trending biopharmaceutical topics.

In conclusion, 2-(2-chloropyridin-3-yl)-1H-benzimidazole (CAS No. 143426-40-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its balanced properties—combining synthetic tractability with biological relevance—position it as a valuable tool for addressing contemporary challenges in drug discovery, agrochemical development, and advanced materials research. As scientific understanding evolves, this compound will likely continue to feature prominently in innovative solutions to global health and technology needs.